Cas no 98166-25-7 (2,3,4,5-Tetrahydropyrano[3,2-b]indole)

• Product Name: 2,3,4,5-Tetrahydropyrano[3,2-b]indole
• CAS No: 98166-25-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1081363
• PubChem ID: 13463349
• Update Time: 2025-04-20

2,3,4,5-Tetrahydropyrano[3,2-b]indole Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydropyrano[3,2-b]indole
• 1,2,3,4-TETRAHYDRO-4-OXACARBAZOLE
• Pyrano[3,2-b]indole,2,3,4,5-tetrahydro
• AKOS006326491
• 98166-25-7
• FT-0691355
• DTXSID40541462
• DB-300888

• Inchi： 1S/C11H11NO/c1-2-5-9-8(4-1)11-10(12-9)6-3-7-13-11/h1-2,4-5,12H,3,6-7H2
• InChI Key： LIJWFPFREDVZFQ-UHFFFAOYSA-N
• SMILES： O1CCCC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 349.141°C at 760 mmHg
• Flash Point: 127.58°C
• Refractive Index: 1.672
• PSA: 25.02000
• LogP: 2.49290